3-bromo-N-(4-methoxycyclohexyl)aniline
Overview
Description
3-bromo-N-(4-methoxycyclohexyl)aniline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a derivative of aniline and is commonly used in the synthesis of various pharmaceuticals.
Mechanism of Action
The mechanism of action of 3-bromo-N-(4-methoxycyclohexyl)aniline is not fully understood. However, it is believed to exert its effects by modulating the activity of various neurotransmitters in the brain, such as dopamine and serotonin. This modulation may lead to the observed antitumor, anti-inflammatory, and analgesic properties of the compound.
Biochemical and Physiological Effects:
Research has shown that 3-bromo-N-(4-methoxycyclohexyl)aniline has various biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cells, reduce inflammation, and alleviate pain. Additionally, it has been found to have neuroprotective effects and may have potential as a treatment for various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-bromo-N-(4-methoxycyclohexyl)aniline in lab experiments is its relatively low toxicity. This allows for higher concentrations of the compound to be used in experiments without causing harm to cells or organisms. However, one limitation of using this compound is its relatively low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 3-bromo-N-(4-methoxycyclohexyl)aniline. One area of interest is the compound's potential as a treatment for various neurological disorders. Additionally, further research is needed to fully understand the compound's mechanism of action and to optimize its synthesis for maximum yield and purity. Finally, the compound's potential as a treatment for various types of cancer warrants further investigation.
Synthesis Methods
The synthesis of 3-bromo-N-(4-methoxycyclohexyl)aniline involves the reaction of 4-methoxycyclohexanone with bromine in the presence of hydrochloric acid. The resulting product is then reacted with aniline to yield the final product. This synthesis method has been extensively studied and optimized for maximum yield and purity.
Scientific Research Applications
3-bromo-N-(4-methoxycyclohexyl)aniline has been found to have potential applications in the field of medicinal chemistry. It has been shown to possess antitumor, anti-inflammatory, and analgesic properties. Research has also suggested that this compound may have potential as a treatment for various neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
3-bromo-N-(4-methoxycyclohexyl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrNO/c1-16-13-7-5-11(6-8-13)15-12-4-2-3-10(14)9-12/h2-4,9,11,13,15H,5-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSFPYGBVDYPAIS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCC(CC1)NC2=CC(=CC=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-N-(4-methoxycyclohexyl)aniline | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(5-Bromo-6-methylpyridin-2-yl)amino]-4-methylpentan-1-ol](/img/structure/B6631379.png)
![5-bromo-6-methyl-N-[2-(1-methyl-1,2,4-triazol-3-yl)ethyl]pyridin-2-amine](/img/structure/B6631408.png)
![5-fluoro-2-nitro-N-[3-(triazol-1-yl)propyl]aniline](/img/structure/B6631417.png)
![[1-(Naphthalen-1-ylmethyl)piperidin-4-yl]methanol](/img/structure/B6631444.png)
![4-methoxy-N-[(4-methylsulfonylphenyl)methyl]cyclohexan-1-amine](/img/structure/B6631467.png)
